CID 78062199

• Molecular Formula: Ge2Tb
• Molecular Weight: 304.19 g/mol
• InChI: InChI=1S/2Ge.Tb
• InChI Key: LWAHPIGBMKWWTP-UHFFFAOYSA-N
• Canonical SMILES: [Ge].[Ge].[Tb]

Description

CID 78062199 is a chemical compound registered in the PubChem database

Preparation Methods

The preparation of CID 78062199 involves specific synthetic routes and reaction conditions. One method includes the synthesis from 4-(diethylamino)benzaldehyde and 2-aminobenzoic acid in a one-step manner . Industrial production methods may vary, but they typically involve similar starting materials and reaction conditions to ensure the purity and yield of the compound.

Chemical Reactions Analysis

CID 78062199 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

CID 78062199 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological assays and experiments to study its effects on different biological systems.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of CID 78062199 involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

CID 78062199 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2244 (aspirin): Known for its anti-inflammatory and analgesic properties.

CID 5161 (salicylsalicylic acid): Used in the synthesis of various pharmaceuticals.

CID 3715 (indomethacin): A nonsteroidal anti-inflammatory drug.

This compound stands out due to its specific chemical structure and properties, which make it suitable for unique applications in various scientific fields.